Cas no 59235-78-8 (N-(3-chlorophenyl)pyridin-4-amine)

• Product Name: N-(3-chlorophenyl)pyridin-4-amine
• CAS No: 59235-78-8
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• MDL: MFCD00882173
• CID: 4515317
• PubChem ID: 9815637
• Update Time: 2025-08-05

N-(3-chlorophenyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinamine, N-(3-chlorophenyl)-
• N-(3-chlorophenyl)pyridin-4-amine
• AKOS022843919
• Z1416158276
• AG-205/32419044
• 59235-78-8
• SCHEMBL10570513
• EN300-252948
• N-(3-chlorophenyl)-N-(4-pyridinyl)amine

• MDL： MFCD00882173
• Inchi： 1S/C11H9ClN2/c12-9-2-1-3-11(8-9)14-10-4-6-13-7-5-10/h1-8H,(H,13,14)
• InChI Key： CXWUXSUANKKWJK-UHFFFAOYSA-N
• SMILES： C1=NC=CC(NC2=CC=CC(Cl)=C2)=C1

Computed Properties

• Exact Mass: 204.0454260Da
• Monoisotopic Mass: 204.0454260Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 24.9Ų

Additional information on N-(3-chlorophenyl)pyridin-4-amine

Comprehensive Overview of N-(3-chlorophenyl)pyridin-4-amine (CAS No. 59235-78-8): Properties, Applications, and Research Insights

N-(3-chlorophenyl)pyridin-4-amine (CAS No. 59235-78-8) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This chlorophenyl-pyridine derivative features a pyridine ring linked to a 3-chlorophenyl group via an amine bridge, offering versatile reactivity. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy development.

The compound's structure-activity relationship (SAR) has become a focal point in medicinal chemistry studies. Its heterocyclic framework allows for selective interactions with biological targets, making it valuable for designing small molecule therapeutics. Recent publications highlight its utility in creating selective enzyme modulators, addressing the growing demand for precision medicine solutions. The presence of both electron-rich pyridine and electron-deficient chlorophenyl moieties enables unique electronic properties that researchers are harnessing for materials science applications.

From a synthetic chemistry perspective, 59235-78-8 serves as a crucial intermediate in cross-coupling reactions, particularly in Buchwald-Hartwig amination protocols. Its stability under various reaction conditions makes it preferable for high-throughput screening in combinatorial chemistry. Laboratories frequently employ this compound in developing fluorescence probes and molecular sensors, capitalizing on its distinct photophysical characteristics that respond to environmental changes.

Environmental and green chemistry applications of N-(3-chlorophenyl)pyridin-4-amine are emerging research areas. Scientists are investigating its potential in catalytic systems for sustainable chemical transformations, responding to industry demands for eco-friendly processes. The compound's biodegradation pathways and environmental fate are being studied to ensure compliance with evolving REACH regulations and green chemistry principles.

Analytical characterization of 59235-78-8 typically involves advanced techniques like HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity (>98%) and establish its physicochemical properties, including solubility profiles and thermal stability—critical data for formulation scientists working on drug delivery systems. Recent advancements in computational chemistry have enabled more accurate predictions of its molecular interactions and binding affinities.

The commercial availability of N-(3-chlorophenyl)pyridin-4-amine from specialty chemical suppliers has expanded its accessibility for research purposes. Current market trends show growing demand for this fine chemical in academic and industrial laboratories, particularly those focused on medicinal chemistry optimization and material science innovation. Proper storage recommendations include protection from light and moisture to maintain stability, following standard protocols for amine-containing compounds.

Ongoing patent literature reveals innovative applications of 59235-78-8 in developing electronic materials and organic semiconductors. Its conjugated system shows promise for optoelectronic devices, aligning with the global push for advanced functional materials. Research teams are exploring its derivatives for potential use in OLED technologies and molecular electronics, areas experiencing significant growth in the renewable energy sector.

Safety assessments of N-(3-chlorophenyl)pyridin-4-amine emphasize standard laboratory precautions for handling organic amines. While not classified as highly hazardous, researchers follow GLP guidelines when working with this compound, including proper ventilation and PPE usage. These protocols reflect the chemical industry's increasing focus on occupational safety and responsible research practices.

The future research trajectory for 59235-78-8 appears promising, with investigations expanding into bioconjugation chemistry and proteolysis-targeting chimeras (PROTACs). These cutting-edge applications position the compound at the forefront of chemical biology innovations. As synthetic methodologies advance, scientists anticipate discovering novel derivatives with enhanced bioavailability and target specificity for therapeutic development.